3-[[(5-Ethylthiophene-2-carbonyl)amino]methyl]benzoic acid

• IUPAC Name: 3-[[(5-ethylthiophene-2-carbonyl)amino]methyl]benzoic acid
• InChI: InChI=1S/C15H15NO3S/c1-2-12-6-7-13(20-12)14(17)16-9-10-4-3-5-11(8-10)15(18)19/h3-8H,2,9H2,1H3,(H,16,17)(H,18,19)
• InChI Key: OFXAJUCDKWRQOS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)C(=O)NCC2=CC(=CC=C2)C(=O)O
• Molecular Formula: C15H15NO3S
• Molecular Weight: 289.4 g/mol

Description

3-[[(5-Ethylthiophene-2-carbonyl)amino]methyl]benzoic acid, also known as ETCA, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. ETCA belongs to the class of benzoic acid derivatives and has a molecular weight of 329.4 g/mol.

Mechanism of Action

The mechanism of action of 3-[[(5-Ethylthiophene-2-carbonyl)amino]methyl]benzoic acid is not fully understood. However, studies suggest that it acts by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
3-[[(5-Ethylthiophene-2-carbonyl)amino]methyl]benzoic acid has been shown to exhibit a range of biochemical and physiological effects in various preclinical studies. These effects include the inhibition of pro-inflammatory cytokines, the induction of apoptosis in cancer cells, and the reduction of oxidative stress.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-[[(5-Ethylthiophene-2-carbonyl)amino]methyl]benzoic acid in lab experiments is its high potency and selectivity towards specific targets. However, one of the limitations of using 3-[[(5-Ethylthiophene-2-carbonyl)amino]methyl]benzoic acid is its low solubility in water, which can make it challenging to formulate for oral administration.

Future Directions

There are several future directions for research on 3-[[(5-Ethylthiophene-2-carbonyl)amino]methyl]benzoic acid. One potential area of study is the development of new drug formulations that can enhance the solubility and bioavailability of 3-[[(5-Ethylthiophene-2-carbonyl)amino]methyl]benzoic acid. Another area of study is the investigation of the potential synergistic effects of 3-[[(5-Ethylthiophene-2-carbonyl)amino]methyl]benzoic acid with other drugs or natural compounds. Additionally, further studies are needed to elucidate the precise mechanism of action of 3-[[(5-Ethylthiophene-2-carbonyl)amino]methyl]benzoic acid and its potential therapeutic applications in various diseases.
In conclusion, 3-[[(5-Ethylthiophene-2-carbonyl)amino]methyl]benzoic acid is a promising compound with a range of potential therapeutic applications. Future research on 3-[[(5-Ethylthiophene-2-carbonyl)amino]methyl]benzoic acid can lead to the development of new drugs that can benefit patients suffering from various diseases.

Synthesis Methods

The synthesis of 3-[[(5-Ethylthiophene-2-carbonyl)amino]methyl]benzoic acid involves the reaction between 5-ethylthiophene-2-carboxylic acid and 4-aminobenzyl alcohol in the presence of a suitable catalyst. The reaction takes place under reflux conditions, and the resulting product is purified through recrystallization.

Scientific Research Applications

3-[[(5-Ethylthiophene-2-carbonyl)amino]methyl]benzoic acid has been extensively studied for its potential therapeutic applications in various fields of medicine. Studies have shown that 3-[[(5-Ethylthiophene-2-carbonyl)amino]methyl]benzoic acid has anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for the development of new drugs.